6-oxo-N-(4-(trifluoromethoxy)benzyl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 6-oxo-N-[[4-(trifluoromethoxy)phenyl]methyl]-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C16H14F3N3O3S/c17-16(18,19)25-12-3-1-10(2-4-12)7-21-14(24)11-8-22-13(23)5-6-20-15(22)26-9-11/h1-6,11H,7-9H2,(H,21,24)
• InChI Key: OQUIDJWESJAKHF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CSC2=NC=CC(=O)N21)C(=O)NCC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H14F3N3O3S
• Molecular Weight: 385.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would likely be influenced by the functional groups present in the molecule. For example, the trifluoromethoxy group might be susceptible to nucleophilic attack, and the pyrimido[2,1-b][1,3]thiazine ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethoxy group could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis Techniques : Research on Biginelli compounds, which share structural similarities with the provided chemical name, discusses various reactions to synthesize derivatives like pyrimido[2,3-b]thiazines. These processes include methylation, acylation, and condensation reactions, highlighting the chemical versatility of such compounds (Kappe & Roschger, 1989).

• Chemical Reactions and Applications : Studies on tetrahydrobenzo[b]thiophene derivatives under microwave irradiation show the potential for creating carboxamide derivatives, which could be related to the development of novel pharmaceuticals or materials with specific properties (Abdalha et al., 2011).

Biomedical Applications

• Antimicrobial and Antitumor Activities : Research on pyrimidine and condensed pyrimidine derivatives investigates their antimicrobial efficacy, suggesting potential applications in developing new antimicrobial agents. Similar compounds exhibit antitumor activities, indicating their relevance in cancer research (Abdelghani et al., 2017).

• Antioxidant Properties : Novel heterocyclic compounds derived from tetrahydropyrimidine demonstrate significant antioxidant activities. These findings support their potential use in pharmaceuticals to combat oxidative stress-related diseases (Salem et al., 2015).

Material Science and Organic Chemistry

• Synthesis of Heterocycles : The research into the synthesis of thiazines, thiazoles, and triazoles annulated derivatives of thiouracil highlights the compound's utility in creating new materials or chemicals with potential applications in various fields, including materials science (Morsy & Moustafa, 2019).

• Molecular Solids and Hydrogen Bonds : Studies on tetrafluoroterephthalic acid with aza compounds, including thiazines, showcase the importance of hydrogen bonds and weak intermolecular interactions in forming novel molecular solids. These compounds could have applications in designing new materials with specific properties (Wang et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. It’s always important to refer to the material safety data sheet (MSDS) for specific safety information.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. For example, it could be interesting to study its potential use as a drug or its reactivity in chemical reactions.